![molecular formula C13H20N2O2S B5821861 2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide](/img/structure/B5821861.png)
2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide is a chemical compound that belongs to the class of carboxamide compounds. It is also known as E7080 or lenvatinib. This compound has gained significant interest in scientific research due to its potential applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide involves the inhibition of several kinases, including vascular endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), platelet-derived growth factor receptor (PDGFR), and RET. By inhibiting these kinases, this compound prevents the growth and spread of cancer cells.
Biochemical and Physiological Effects
2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has several biochemical and physiological effects. It has been found to inhibit tumor growth, angiogenesis, and metastasis. It also induces apoptosis (programmed cell death) in cancer cells and inhibits the proliferation of endothelial cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide in lab experiments include its high potency and specificity. It is also relatively easy to synthesize and has a good safety profile. However, this compound is not very soluble in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for the research on 2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide. One direction is to investigate its potential applications in the treatment of other types of cancer. Another direction is to study its effects on other pathways involved in tumor growth and angiogenesis. Additionally, researchers can explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, more research is needed to optimize the synthesis method and improve the solubility of this compound for use in lab experiments.
Synthesis Methods
The synthesis of 2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide involves several steps. The first step involves the reaction between 2-ethylbutyric acid and thionyl chloride to form 2-ethylbutyryl chloride. This is followed by the reaction between 2-ethylbutyryl chloride and 4,5-dimethylthiophene-2-carboxamide to form 2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide. The overall yield of this synthesis method is around 50%.
Scientific Research Applications
2-[(2-ethylbutanoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide has been extensively studied for its potential applications in the treatment of various diseases. It has been found to be effective in the treatment of thyroid cancer, renal cell carcinoma, hepatocellular carcinoma, and endometrial cancer. This compound acts as a multi-kinase inhibitor and targets several pathways involved in tumor growth and angiogenesis.
properties
IUPAC Name |
2-(2-ethylbutanoylamino)-4,5-dimethylthiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-5-9(6-2)12(17)15-13-10(11(14)16)7(3)8(4)18-13/h9H,5-6H2,1-4H3,(H2,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJGILVHUXMUVMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=C(C(=C(S1)C)C)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.